5-Methylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione

• IUPAC Name: 5-methyl-1H-thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C7H6N2O2S/c1-3-2-12-6-4(3)5(10)8-7(11)9-6/h2H,1H3,(H2,8,9,10,11)
• InChI Key: GKMPAIVLIOXQSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1C(=O)NC(=O)N2
• Molecular Formula: C7H6N2O2S
• DSSTOX Substance ID: DTXSID90302747
• Molecular Weight: 182.20 g/mol
• CAS RN: 75860-79-6

Description

5-Methylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione is a heterocyclic compound that has been the subject of extensive scientific research. This compound is of great interest due to its potential applications in various fields, including medicine, agriculture, and materials science. In

Mechanism of Action

Target of Action

Similar compounds, such as derivatives of pyrido[2,3-d]pyrimidines, have been identified as inhibitors of phosphatidylinositol 3-kinase (pi3k) and protein tyrosine kinases . These enzymes play crucial roles in cellular processes such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them potential targets for therapeutic intervention .

Mode of Action

Similar compounds have been shown to inhibit their targets by binding to the active site of the enzyme, thereby preventing the enzyme from performing its function .

Biochemical Pathways

If we consider the potential targets (pi3k and protein tyrosine kinases), the compound could impact several pathways including the pi3k/akt/mtor pathway, which is involved in cell cycle progression, survival, and growth .

Result of Action

Based on the potential targets, the compound could potentially inhibit cell growth and proliferation by blocking the activity of pi3k and protein tyrosine kinases .

Advantages and Limitations for Lab Experiments

One of the advantages of 5-Methylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione is its versatility. This compound can be used in various fields, including medicine, agriculture, and materials science. Another advantage is its relatively low toxicity, which makes it a potentially safe compound for use in lab experiments. However, one of the limitations is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-Methylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione. One direction is to further explore its potential applications in medicine, particularly as a novel antitumor agent. Another direction is to investigate its potential as a plant growth regulator and to develop new formulations for use in agriculture. In materials science, future research could focus on the synthesis of new materials using this compound as a precursor. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a heterocyclic compound that has potential applications in various fields, including medicine, agriculture, and materials science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop new applications.

Scientific Research Applications

5-Methylthieno[2,3-d]pyrimidine-2,4(1h,3h)-dione has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been shown to possess antitumor, antibacterial, and antiviral properties. In agriculture, it has been used as a plant growth regulator and to control plant diseases. In materials science, it has been used as a precursor for the synthesis of new materials with interesting properties.